N1-cyclopentyl-N2-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)oxalamide

• IUPAC Name: N'-cyclopentyl-N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]oxamide
• InChI: InChI=1S/C21H27N3O2/c1-24(2)19(18-13-7-9-15-8-3-6-12-17(15)18)14-22-20(25)21(26)23-16-10-4-5-11-16/h3,6-9,12-13,16,19H,4-5,10-11,14H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key: IIOGZIGUWACMEX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NC1CCCC1)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol

Description

N1-cyclopentyl-N2-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)oxalamide (referred to as CP-47,497) is a synthetic cannabinoid that was first identified in 1994. This compound has gained significant attention due to its potential therapeutic applications and its ability to mimic the effects of natural cannabinoids found in the cannabis plant. In

Scientific Research Applications

Fluorescence Imaging and Probe Development

Research into naphthalene-based compounds has shown significant promise in the development of fluorescent probes. For instance, a study demonstrated the use of a 2-(N,N-Dimethylamino)naphthalene-based probe for high-resolution fluorescence imaging of zinc ions in HeLa cells and Arabidopsis, highlighting its application in biological and environmental studies (Ji Ha Lee et al., 2015).

Alzheimer's Disease Research

Another significant application involves the use of naphthalene derivatives for diagnosing and studying Alzheimer's disease. A hydrophobic radiofluorinated derivative of a naphthalene compound, [18F]FDDNP, was used in positron emission tomography (PET) scans to determine the localization and load of neurofibrillary tangles and beta-amyloid senile plaques in the brains of living Alzheimer's patients, providing a non-invasive technique for monitoring the disease's progression (K. Shoghi-Jadid et al., 2002).

Photopolymerization and Material Science

Naphthalene derivatives have also been explored for their potential in material science, particularly in photopolymerization. A study on N-[2-(dimethylamino)ethyl]-1,8-naphthalimide derivatives showcased their effectiveness as one-component free radical photoinitiators for acrylate polymerization under LED irradiation, opening avenues for advanced material fabrication and 3D printing technologies (Jing Zhang et al., 2018).

Chemical Synthesis and Molecular Recognition

The structural and electronic properties of naphthalene-based compounds lend themselves to applications in chemical synthesis and molecular recognition. Organopalladium complexes containing naphthalene derivatives have been used to promote asymmetric syntheses, demonstrating the potential of these compounds in creating complex, chirally pure products important for pharmaceuticals and fine chemicals (Yinhua Huang et al., 2010).